Cas no 1803663-26-4 (6-Bromo-4-cyano-3-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 6-Bromo-4-cyano-3-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803663-26-4
• MF: C₇H₂BrF₃N₂O₂
• MW: 283.002191066742
• CID: 4910398
• Update Time: 2025-06-23

6-Bromo-4-cyano-3-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-cyano-3-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2BrF3N2O2/c8-4-1-3(2-12)5(14)6(13-4)15-7(9,10)11/h1,14H
• InChI Key： LTWUWUGJLBKITE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(=N1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.3
• Topological Polar Surface Area: 66.1

Additional information on 6-Bromo-4-cyano-3-hydroxy-2-(trifluoromethoxy)pyridine

6-Bromo-4-cyano-3-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803663-26-4)

The compound 6-Bromo-4-cyano-3-hydroxy-2-(trifluoromethoxy)pyridine, identified by the CAS registry number CAS No. 1803663-26-4, is a highly functionalized aromatic heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridine family, a class of six-membered aromatic rings containing one nitrogen atom, and it features a unique combination of substituents that confer it with distinctive chemical properties.

The structure of 6-Bromo-4-cyano-3-hydroxy-2-(trifluoromethoxy)pyridine includes several key functional groups: a bromine atom at position 6, a cyano group at position 4, a hydroxyl group at position 3, and a trifluoromethoxy group at position 2. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and biological activity. The presence of electron-withdrawing groups like cyano and trifluoromethoxy enhances the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attacks in various organic reactions.

Recent studies have highlighted the importance of 6-Bromo derivatives in medicinal chemistry, particularly in the development of potential drug candidates targeting various diseases. The bromine substituent in this compound is known to improve pharmacokinetic properties such as bioavailability and metabolic stability, which are critical factors in drug design. Additionally, the hydroxyl group at position 3 introduces hydrophilicity, enhancing the compound's solubility in polar solvents—a desirable trait for many pharmaceutical applications.

The trifluoromethoxy group at position 2 is another key feature of this compound. Trifluoromethoxy groups are widely used in organic synthesis due to their strong electron-withdrawing effects and their ability to stabilize adjacent functional groups through conjugation. This substituent not only increases the molecule's stability but also contributes to its potential as a building block for more complex molecules in drug discovery.

Recent research has focused on the synthesis and characterization of pyridine derivatives with multiple substituents, including those with bromine, cyano, and trifluoromethoxy groups. These studies have employed advanced synthetic techniques such as Suzuki-Miyaura coupling reactions, nucleophilic aromatic substitutions, and directed metallation strategies to construct these complex molecules efficiently. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining high yields and purity.

In terms of applications, 6-Bromo-4-cyano-3-hydroxy-2-(trifluoromethoxy)pyridine has shown promise in several areas. Its unique electronic properties make it an excellent candidate for use in organic electronics, where it can serve as an electron-deficient acceptor material in field-effect transistors or photovoltaic devices. Additionally, its ability to act as a precursor for bioactive molecules has led to its exploration in the development of novel anti-inflammatory agents and anticancer drugs.

The hydroxyl group at position 3 provides an additional site for functionalization, enabling further modifications such as esterification or glycosylation to tailor the molecule's properties for specific applications. This versatility underscores the importance of this compound as a versatile building block in organic synthesis.

In conclusion, CAS No. 1803663-26-4, or 6-Bromo-4-cyano-3-hydroxy-2-(trifluoromethoxy)pyridine, represents a significant advancement in the field of heterocyclic chemistry. Its unique combination of functional groups makes it an invaluable tool for researchers across various disciplines, from pharmaceuticals to materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.